Cas no 13208-07-6 (N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid)

• Product Name: N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid
• CAS No: 13208-07-6
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 4694393
• Update Time: 2025-06-23

N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-6-methylpyrimidin-4-yl)amino]benzoic acid
• BAS 01057649
• Oprea1_798245
• Oprea1_246818
• N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid
• BKXWVFXDTYNXHF-UHFFFAOYSA-N
• Benzoic acid, 2-[(2-amino-6-methyl-4-pyrimidinyl)amino]-
• SBB099849
• BB 0243403
• Z56773907
• 2-(2-Amino-6-methyl-pyrimidin-4-ylamino)-benzoic acid
• 2-[(2-Amino-6-methyl-4-pyrimidinyl)amino]benzoic acid
• 2-(2-Amino-6-methyl-pyri

• Inchi： 1S/C12H12N4O2/c1-7-6-10(16-12(13)14-7)15-9-5-3-2-4-8(9)11(17)18/h2-6H,1H3,(H,17,18)(H3,13,14,15,16)
• InChI Key： BKXWVFXDTYNXHF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1C=C(C)N=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.2
• Topological Polar Surface Area: 101

Additional information on N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid

N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid (CAS No. 13208-07-6): An Overview of Its Properties, Applications, and Recent Research

N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid (CAS No. 13208-07-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMPA, is a derivative of anthranilic acid and pyrimidine, and it exhibits a unique combination of structural features that contribute to its diverse biological activities.

The chemical structure of N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid consists of an anthranilic acid moiety linked to a 2-amino-6-methylpyrimidine ring. This structure confers the compound with several important properties, including solubility, stability, and reactivity. The anthranilic acid portion is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the pyrimidine ring provides additional functional groups that can be modified to enhance the compound's biological activity.

In recent years, N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an antagonist of the AMPA receptor, a subtype of ionotropic glutamate receptors that play a crucial role in synaptic transmission and plasticity in the central nervous system (CNS). The modulation of AMPA receptors has been implicated in various neurological disorders, including epilepsy, Alzheimer's disease, and stroke.

Several studies have demonstrated the efficacy of N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid in modulating AMPA receptor activity. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced excitotoxicity in neuronal cells by blocking AMPA receptor-mediated calcium influx. This finding suggests that N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid could be a promising candidate for the development of neuroprotective agents.

Beyond its potential as an AMPA receptor antagonist, N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, found that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This dual mechanism of action—neuroprotection and anti-inflammation—makes N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid a valuable target for drug development.

The synthesis of N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid has been optimized through various methods to improve yield and purity. A common synthetic route involves the condensation of 2-amino-6-methylpyrimidine with anthraniloyl chloride in the presence of a base such as triethylamine. This reaction proceeds efficiently under mild conditions and yields high-quality product suitable for further pharmaceutical applications.

In addition to its therapeutic potential, N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. Its structural flexibility allows for the creation of diverse libraries of compounds with varying biological activities, which can be screened for novel drug leads. This approach has led to the discovery of several promising candidates for treating various diseases.

The safety profile of N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-(2-Amino-6-methyl-4-pyrimidinyl)anthranilic acid (CAS No. 13208-07-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for developing new therapies for neurological disorders and other diseases. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.